3-[({2-[(tert-butylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate

• IUPAC Name: [3-[[2-(tert-butylcarbamoyl)phenyl]carbamoyl]phenyl] acetate
• InChI: InChI=1S/C20H22N2O4/c1-13(23)26-15-9-7-8-14(12-15)18(24)21-17-11-6-5-10-16(17)19(25)22-20(2,3)4/h5-12H,1-4H3,(H,21,24)(H,22,25)
• InChI Key: FIKLTSDCRDLFQL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C(=O)NC(C)(C)C
• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol

Description

3-[({2-[(tert-butylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as Boc-Ph-Ac-OH and is a derivative of phenylacetic acid.

Mechanism of Action

The mechanism of action of 3-[({2-[(tert-butylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. This compound has been shown to have anti-inflammatory properties and has been studied for its potential use in the treatment of various inflammatory conditions. It has also been shown to have antioxidant properties and has been studied for its potential use in the treatment of various oxidative stress-related conditions.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[({2-[(tert-butylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate in lab experiments is its stability. This compound is stable under a wide range of conditions, making it suitable for use in various experiments. However, one of the limitations of using this compound is its high cost, which may limit its use in some experiments.

Future Directions

There are several future directions for the study of 3-[({2-[(tert-butylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate. One direction is the study of its potential use in the development of new pharmaceuticals. Another direction is the study of its potential use in the development of new materials, such as polymers. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research. Its potential applications in various fields, such as pharmaceuticals and materials science, make it an important compound to study. Further research is needed to fully understand its mechanism of action and potential applications.

Scientific Research Applications

3-[({2-[(tert-butylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate has been used in various scientific research applications. This compound has been studied for its potential use as a building block in the synthesis of various pharmaceuticals. It has also been studied for its potential use in the development of new materials, such as polymers.